![molecular formula C21H26N2O B5650040 1-(2,3-dimethylphenyl)-4-(4-ethylbenzoyl)piperazine](/img/structure/B5650040.png)
1-(2,3-dimethylphenyl)-4-(4-ethylbenzoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
"1-(2,3-dimethylphenyl)-4-(4-ethylbenzoyl)piperazine" is a chemical compound belonging to the class of piperazines, which are characterized by a six-membered ring containing two nitrogen atoms.
Synthesis Analysis
The synthesis of related piperazine derivatives involves reactions such as alkylation, acidulation, reduction of nitro groups, diazotization, substitution, and hydrolysis. For instance, 1-(2,3-dichlorophenyl)piperazine was synthesized from 2,3-dichloronitrobenzene and piperazine through these methods, achieving a yield of 48.2% (Li Ning-wei, 2005).
Molecular Structure Analysis
Piperazine derivatives demonstrate various molecular structures. The crystal structure of trans-1,4-dibenzoyl-2,5-dimethylpiperazine, for example, revealed a centrosymmetric molecule with the piperazine ring in a chair form and the methyl groups in an axial position (Okamoto et al., 1979).
Chemical Reactions and Properties
Piperazine compounds can engage in reactions like intramolecular C—H⋯N interactions, as seen in certain derivatives. These interactions and the resultant molecular structures are often characterized using techniques like X-ray diffraction and NMR (Wang et al., 2004).
Physical Properties Analysis
The physical properties, such as the crystal structure and conformation, of piperazine derivatives vary based on the substituents and molecular interactions within the crystal lattice. The crystallographic analysis provides insights into these properties (Dega‐Szafran et al., 2006).
Chemical Properties Analysis
Chemical properties of piperazine derivatives are influenced by their molecular structure and the nature of substituents. These properties can be explored through various analytical methods, including spectroscopic and crystallographic techniques (Sanjeevarayappa et al., 2015).
properties
IUPAC Name |
[4-(2,3-dimethylphenyl)piperazin-1-yl]-(4-ethylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O/c1-4-18-8-10-19(11-9-18)21(24)23-14-12-22(13-15-23)20-7-5-6-16(2)17(20)3/h5-11H,4,12-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWXZCNSVYFGSEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC(=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(2,3-Dimethylphenyl)piperazin-1-yl](4-ethylphenyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.